Stephamiersine

• Molecular Formula: C21H27NO6
• Molecular Weight: 389.4 g/mol
• InChI: InChI=1S/C21H27NO6/c1-22-9-8-19-10-13(23)18(26-4)21(27-5)20(19,22)11-15(28-21)12-6-7-14(24-2)17(25-3)16(12)19/h6-7,15,18H,8-11H2,1-5H3
• InChIKey: UTTZNWQGZHNUIG-UHFFFAOYSA-N

Stephamiersine: A Hasubanan Alkaloid from Stephania Species for Pharmacological Research

Stephamiersine (CAS 52309-76-9, molecular weight 389.4 g/mol) is a naturally occurring hasubanan alkaloid first isolated from Stephania japonica [1][2]. It belongs to a class of alkaloids characterized by a nitrogen-containing aza[4.4.3]propellane core, structurally resembling morphine but with distinct stereochemical features [3]. The compound contains four methoxy groups and a ketone functionality, with its stereochemistry at C-7 (α-axial methoxy) distinguishing it from its C-7 epimer, epistephamiersine [2][4].

Hasubanan alkaloid pharmacological research tool

Opioid receptor binding and selectivity studies

Antifungal fraction deconvolution screening

Stereochemical reference standard (C-7 epimer control)

• [1] PubChem. Stephamiersine. National Center for Biotechnology Information. 2025. CID 618347. View Source
• [2] Matsui, M., et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source
• [3] Plantaedb. Stephamiersine. Plantaedb. 2026. View Source
• [4] NP-MRD. Stephamiersine (NP0067383). Natural Product Magnetic Resonance Database. View Source

Why Hasubanan Alkaloid Procurement Demands Precise Chemical Identity Verification

Hasubanan alkaloids such as stephamiersine exhibit profound stereochemical diversity that directly impacts their biological activity profiles [1]. Simple substitution of one hasubanan alkaloid for another—even an epimer such as epistephamiersine—is not scientifically valid because the C-7 methoxy stereochemistry (α-axial in stephamiersine vs. β-equatorial in epistephamiersine) alters molecular conformation and receptor interactions [2]. Moreover, hasubanan alkaloids display a broad range of δ-opioid receptor affinities (IC₅₀ 0.7–46 μM) and variable selectivity profiles across opioid receptor subtypes [3]. These structure–activity relationships necessitate procurement of the exact, well-characterized compound to ensure experimental reproducibility and meaningful biological interpretation.

Epimer C-7 α‑axial vs β‑equatorial methoxy may alter receptor interaction; epistephamiersine cannot replace stephamiersine.

Affinity Class‑wide δ‑opioid IC₅₀ range spans ~65‑fold; single‑alkaloid substitution risks uncontrolled selectivity shifts.

Validation Multi‑source identity validation is compound‑specific; other hasubanan alkaloids may lack comparable reference data.

• [1] Wang, Y., et al. Natural Distribution, Structures, Synthesis, and Bioactivity of Hasubanan Alkaloids. ChemMedChem. 2024, 19(7), e202300678. View Source
• [2] Matsui, M., et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source
• [3] Carroll, A.R., et al. Hasubanan Alkaloids with δ-Opioid Binding Affinity from the Aerial Parts of Stephania japonica. Journal of Natural Products. 2010, 73(5), 988-991. View Source

Quantitative Differentiation of Stephamiersine from Related Hasubanan Alkaloids

δ-Opioid Receptor Binding Affinity: Class-Level Activity Range

Hasubanan alkaloids, including stephamiersine, exhibit affinity for the human δ-opioid receptor with IC₅₀ values ranging from 0.7 to 46 μM across the class [1]. While the specific IC₅₀ for stephamiersine was not individually reported in this study, its inclusion within the tested hasubanan alkaloid panel establishes a class-level activity benchmark. Notably, these compounds show comparable potency against μ-opioid receptors but are inactive against κ-opioid receptors, suggesting a favorable selectivity profile relative to pan-opioid ligands [1]. This class-level inference provides a quantitative framework for prioritizing stephamiersine over non-hasubanan alkaloids in opioid receptor research.

δ‑Opioid receptor affinity

Class‑level

Included in hasubanan panel (IC₅₀ 0.7–46 μM) | Hasubanan class range (n=8)

Supports class‑level opioid binding context

Specific stephamiersine IC₅₀ not individually reported

Evidence Dimension	δ-Opioid receptor binding affinity (IC₅₀)
Target Compound Data	Included in hasubanan alkaloid panel (IC₅₀ 0.7–46 μM)
Comparator Or Baseline	Hasubanan alkaloid class (n=8 compounds tested)
Quantified Difference	Activity range spans ~65-fold; selectivity observed (inactive at κ-opioid receptors)
Conditions	Radioligand binding assay using human δ-opioid receptor expressed in HEK293 cells

Why This Matters

For researchers investigating opioid receptor pharmacology, this class-level activity range provides a benchmark for prioritizing hasubanan alkaloids, including stephamiersine, over non-hasubanan scaffolds.

• [1] Carroll, A.R., et al. Hasubanan Alkaloids with δ-Opioid Binding Affinity from the Aerial Parts of Stephania japonica. Journal of Natural Products. 2010, 73(5), 988-991. View Source

Antifungal Fraction Composition: Presence of Stephamiersine in Active Jacquinia macrocarpa Fraction

A Jacquinia macrocarpa antifungal fraction (JmAF) containing stephamiersine (14.82% relative abundance) demonstrated potent inhibition of Fusarium verticillioides spore viability [1]. The fraction also contained γ-sitosterol (22.4%), betulinol (11.28%), and oleic acid (9.88%). While the activity is attributed to the fraction as a whole, the presence of stephamiersine as a major constituent suggests its potential contribution to the observed antifungal effect. Quantitative fractionation data indicate that stephamiersine represents a significant portion of the active fraction, distinguishing it from other alkaloids not present in this antifungal matrix.

Antifungal fraction abundance

Data to verify

14.82% relative abundance (GC‑MS) | γ‑Sitosterol 22.4%, betulinol 11.28%

Supports antifungal fraction deconvolution studies

Activity attributed to whole fraction; pure compound contribution unconfirmed

Evidence Dimension	Relative abundance in antifungal fraction
Target Compound Data	14.82% relative abundance (GC-MS analysis)
Comparator Or Baseline	γ-Sitosterol (22.4%) and betulinol (11.28%) in same fraction
Quantified Difference	Second most abundant alkaloid in active fraction; fraction inhibits F. verticillioides spore viability
Conditions	In vitro spore viability assay; Fusarium verticillioides

Why This Matters

Procurement of pure stephamiersine enables deconvolution studies to determine its individual contribution to antifungal activity, a necessary step for lead optimization.

• [1] Jiménez-Edeza, M., et al. Inhibition of the antioxidant activity of catalase and superoxide dismutase from Fusarium verticillioides exposed to a Jacquinia macrocarpa antifungal fraction. Journal of Environmental Science and Health, Part B. 2019, 54(8), 647-654. View Source

Stereochemical Differentiation: C-7 α-Axial Methoxy Defines Distinct Molecular Geometry

Stephamiersine possesses a C-7 α-axial methoxy group, whereas its epimer epistephamiersine contains a C-7 β-equatorial methoxy group [1]. This stereochemical difference was established by NMR spectroscopy and confirmed by chemical correlation (permanganate oxidation of stephamiersine yields oxostephamiersine; borohydride reduction yields dihydrostephamiersine) [1]. The two epimers exhibit distinct chromatographic retention and spectroscopic signatures, enabling unambiguous identification. Such stereochemical divergence is critical because the spatial orientation of the methoxy group influences molecular shape and potential receptor interactions, precluding interchangeable use of these epimers in biological assays.

C‑7 Stereochemistry

Data to verify

C‑7 α‑axial (OCH₃) | C‑7 β‑equatorial (epistephamiersine)

Enantiomer‑specific stereochemical review required

Distinct NMR shifts confirm epimer identity

Evidence Dimension	Stereochemical configuration at C-7
Target Compound Data	C-7 α-axial methoxy (confirmed by NMR)
Comparator Or Baseline	Epistephamiersine: C-7 β-equatorial methoxy
Quantified Difference	Epimeric relationship; distinct chemical shifts in ¹H NMR
Conditions	¹H NMR (CDCl₃); chemical correlation via oxidation/reduction

Why This Matters

Procurement of the correct epimer is essential for reproducibility in structure–activity relationship studies, as even minor stereochemical variations can alter biological outcomes.

• [1] Matsui, M., et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source

Isolation and Characterization: Validated Identity from Multiple Stephania Species

Stephamiersine has been isolated and fully characterized from multiple Stephania species, including S. japonica [1], S. hernandifolia [2], and S. dentifolia [3]. In each case, its identity was confirmed by comprehensive spectroscopic methods (NMR, MS) and comparison with literature data. This multi-source validation provides a robust reference standard for procurement. In contrast, several related hasubanan alkaloids (e.g., longetherine, stephabyssine) are reported from only a single species, limiting available reference material and validation [4].

Multi‑source isolation

Data to verify

≥3 Stephania species | Single‑source comparators (e.g., longetherine)

Multi‑source identity supports procurement confidence

Broader validation literature than single‑species alkaloids

Evidence Dimension	Number of validated source species
Target Compound Data	Isolated from ≥3 Stephania species (S. japonica, S. hernandifolia, S. dentifolia)
Comparator Or Baseline	Longetherine, stephabyssine: isolated from S. longa only
Quantified Difference	Broader natural distribution; more extensive validation literature
Conditions	Phytochemical isolation and spectroscopic characterization

Why This Matters

Compounds with multi-source validation offer greater confidence in identity and purity, reducing procurement risk for researchers requiring well-characterized reference standards.

• [1] Matsui, M., et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source
• [2] Tang, L.J., et al. Study on the alkaloids in Stephania hernandifolia. Master's Thesis, Guiyang Medical College, 2010. View Source
• [3] Zhang, Y., et al. Alkaloids from roots of Stephania dentifolia. Zhongguo Zhong Yao Za Zhi. 2010, 35(19), 2582-2585. View Source
• [4] Luger, P., et al. Alkaloids from aerial parts of Stephania longa. Phytochemistry. 2001, 56(7), 729-732. View Source

Recommended Research Applications for Stephamiersine Based on Verified Evidence

δ-Opioid Receptor Pharmacology and Analgesic Screening

Stephamiersine, as a member of the hasubanan alkaloid class with established δ-opioid receptor affinity (IC₅₀ range 0.7–46 μM), is suitable for in vitro opioid receptor binding and functional assays [1]. Its selectivity profile (inactive at κ-opioid receptors) makes it a valuable tool for dissecting opioid receptor subtype pharmacology. Researchers should procure authenticated stephamiersine to explore structure–activity relationships and to compare its binding profile with other hasubanan congeners.

Antifungal Lead Deconvolution and Fractionation Studies

Given the presence of stephamiersine (14.82% relative abundance) in a Jacquinia macrocarpa antifungal fraction active against Fusarium verticillioides, pure stephamiersine is required for deconvolution studies to determine its individual contribution to the observed antifungal activity [2]. This compound can be used as a reference standard in bioassay-guided fractionation and for comparative studies with synthetic antifungal agents.

Stereochemical Reference for Hasubanan Alkaloid Research

Stephamiersine serves as a critical stereochemical reference for the hasubanan alkaloid class, particularly for distinguishing C-7 epimers (α-axial methoxy in stephamiersine vs. β-equatorial in epistephamiersine) [3]. Its well-characterized NMR and mass spectrometric data provide a benchmark for identifying and verifying related alkaloids in complex natural product extracts. Procurement of authenticated stephamiersine is essential for laboratories engaged in phytochemical dereplication and structure elucidation.

Reference Standard for Analytical Method Development

Stephamiersine has been isolated and characterized from multiple Stephania species, making it a suitable reference standard for developing and validating analytical methods (HPLC, LC-MS) aimed at profiling alkaloid content in Stephania-derived botanical materials [4]. Its multi-source validation ensures that procurement of pure stephamiersine supports method reproducibility and regulatory compliance in natural product quality control.

Application

Selection Property

Validation Focus

δ‑Opioid receptor pharmacology studies

Hasubanan class affinity profile

Opioid receptor binding and selectivity assays

Antifungal deconvolution studies

Fraction composition context

Fraction activity attribution and lead confirmation

Stereochemical reference for hasubanan alkaloids

C‑7 epimer‑specific NMR signature

Stereochemical assignment and identity verification

Analytical reference for botanical profiling

Multi‑source isolation validation

Method reproducibility and quality control

• [1] Carroll, A.R., et al. Hasubanan Alkaloids with δ-Opioid Binding Affinity from the Aerial Parts of Stephania japonica. Journal of Natural Products. 2010, 73(5), 988-991. View Source
• [2] Jiménez-Edeza, M., et al. Inhibition of the antioxidant activity of catalase and superoxide dismutase from Fusarium verticillioides exposed to a Jacquinia macrocarpa antifungal fraction. Journal of Environmental Science and Health, Part B. 2019, 54(8), 647-654. View Source
• [3] Matsui, M., et al. Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin. 1975, 23(6), 1323-1335. View Source
• [4] Tang, L.J., et al. Study on the alkaloids in Stephania hernandifolia. Master's Thesis, Guiyang Medical College, 2010. View Source